Cas no 1361851-79-7 (2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl)

• Product Name: 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl
• CAS No: 1361851-79-7
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4996112
• Update Time: 2025-10-11

2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl

• Inchi： 1S/C13H8Cl3F/c14-7-11-9(2-1-3-13(11)17)10-6-8(15)4-5-12(10)16/h1-6H,7H2
• InChI Key： HJANKLQGSRVCTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC=C(C=1CCl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl

Introduction to 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl (CAS No. 1361851-79-7)

2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl, identified by its Chemical Abstracts Service (CAS) number 1361851-79-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration, incorporating chloromethyl, dichloro, and fluoro substituents, which endows it with distinct chemical properties and potential applications.

The molecular structure of 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl consists of two benzene rings connected by a methylene bridge at the 2-position, with chlorine atoms at the 2 and 5 positions and a fluorine atom at the 3' position. This arrangement creates a highly reactive framework that is susceptible to various chemical modifications, making it a valuable intermediate in synthetic chemistry. The presence of the chloromethyl group (–CH₂Cl) particularly enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in biphenyl derivatives due to their versatile biological activities. Studies have demonstrated that such compounds can exhibit properties ranging from antimicrobial to anticancer effects. The specific substitution pattern in 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl may contribute to its ability to interact with biological targets in unique ways. For instance, the electron-withdrawing nature of the chlorine and fluorine atoms can modulate the electronic properties of the aromatic system, influencing its binding affinity to proteins and enzymes.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. Researchers have utilized similar biphenyl derivatives in the development of novel therapeutic agents targeting various diseases. The chloromethyl group provides a convenient handle for further functionalization, allowing chemists to attach other pharmacophores or linkers. This flexibility has been exploited in designing molecules with enhanced solubility, bioavailability, or selectivity.

The synthesis of 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling and directed ortho-metalation strategies, have been employed to construct the desired framework efficiently. The introduction of fluorine at the 3' position adds an additional layer of complexity but also enhances the compound's metabolic stability and lipophilicity—key factors in drug design.

Emerging research in materials science has also explored the applications of biphenyl derivatives like 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl. Their rigid aromatic cores and tunable electronic properties make them suitable candidates for organic semiconductors, liquid crystals, and other advanced materials. For example, studies have shown that certain biphenyl-based compounds can exhibit excellent charge transport characteristics when incorporated into organic field-effect transistors (OFETs). The halogen substituents may further improve device performance by modulating energy levels and intermolecular interactions.

The toxicological profile of 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate reactivity due to its electrophilic chloromethyl group, its overall safety profile remains under investigation. Comprehensive toxicological assessments are essential to determine its potential hazards and establish safe handling protocols. These studies often involve evaluating acute toxicity, chronic exposure effects, and environmental impact.

The future directions for research on 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl are multifaceted. In pharmaceuticals, efforts are ongoing to identify novel derivatives with improved pharmacological properties through structure-activity relationship (SAR) studies. In materials science, exploring its role in next-generation electronic devices could lead to breakthroughs in flexible electronics and optoelectronics. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications.

In conclusion, 2'-Chloromethyl-2,5-dichloro-3'-fluoro-biphenyl (CAS No. 1361851-79-7) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative synthetic strategies and functionalization routes. As research continues to uncover its potential benefits and challenges, this molecule is poised to play a significant role in advancing both drug discovery and advanced material technologies.